2,6-Dimethoxy-5-nitropyridin-3-amine
Overview
Description
“2,6-Dimethoxy-5-nitropyridin-3-amine” is a chemical compound with the molecular formula C7H9N3O4 . It is used for research purposes .
Synthesis Analysis
The synthesis of nitropyridine derivatives, which could include “2,6-Dimethoxy-5-nitropyridin-3-amine”, involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent . This gives the N-nitropyridinium ion, which when reacted with SO2/HSO3– in water, yields 3-nitropyridine .Molecular Structure Analysis
The molecular weight of “2,6-Dimethoxy-5-nitropyridin-3-amine” is 199.16 . The molecular structure of this compound is not directly available from the search results.Chemical Reactions Analysis
The reaction of 2-amino-5-nitropyridine with excess hydrazine hydrate on heating at 110–120°C was accompanied by evolution of ammonia, and the product was 3-aminopyridine . This suggests that the reduction of the nitro group in molecules with hydrazine hydrate is accompanied by elimination of the amino group from the 2-position .Scientific Research Applications
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Synthesis, Characterization, Antioxidant, and Antibacterial Activities of New Benzamides
- Application : A series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives . These compounds have been widely used in medical, industrial, biological and potential drug industries .
- Methods : The products were synthesized, purified, and analyzed with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods . The in vitro antioxidant activity of all the compounds was determined by total antioxidant, free radical scavenging, and metal chelating activity .
- Results : Some of synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards . One of the benzamide compounds has been shown to exhibit effective metal chelate activity .
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Efficient Mechanochemical Synthesis of Amides and Dipeptides
- Application : A mechanochemical method for amidation of carboxylic acids and urethane-protected (Fmoc, Cbz, Boc) α-amino acids has been developed as a facile, efficient, and eco-friendly route toward amides and dipeptides .
- Methods : The method involves the in-situ acid activation with 2,4,6-trichloro-1,3,5-triazine and a catalytic amount of PPh3 . Under room temperature solvent-drop grinding of the reactants in the presence of inorganic base, a variety of carboxylic acids including aromatic acids, aliphatic acids, and N-protected α-amino acids undergo amidation .
- Results : The method yields amides in moderate to excellent yields . The method is also compatible with Fmoc, Cbz, and Boc protecting groups which yields protected optically active dipeptides without detectable racemization .
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Sustainable Triazine-Derived Quaternary Ammonium Salts as Antimicrobial Agents
- Application : The first examples of highly efficient antimicrobial triazine-derived bis imidazolium quaternary ammonium salts (TQAS) are reported . TQAS have been prepared with an easy, atom efficient, economically sustainable strategy and tested as antimicrobial agents .
- Methods : TQAS have been prepared with an easy, atom efficient, economically sustainable strategy . They were tested as antimicrobial agents, reaching MIC values below 10 mg L 1 .
- Results : Distinctively, TQAS have low MIC and low cytotoxicity . They are reported to be highly efficient antimicrobial agents .
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Nitropyridines: Synthesis and Reactions
- Application : The reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion . When this is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained .
- Methods : The method involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent . This gives the N-nitropyridinium ion, which when reacted with SO2/HSO3– in water, yields 3-nitropyridine .
- Results : With substituted pyridines, the method gives good yields for 4-substituted and moderate yields for 3-substituted pyridines .
Safety And Hazards
The safety data sheet for “2,6-Dimethoxy-5-nitropyridin-3-amine” suggests that it may cause skin irritation and serious eye irritation . It may also cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
2,6-dimethoxy-5-nitropyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O4/c1-13-6-4(8)3-5(10(11)12)7(9-6)14-2/h3H,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLSMQSUIHTZHEF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=N1)OC)N)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70695841 | |
Record name | 2,6-Dimethoxy-5-nitropyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70695841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dimethoxy-5-nitropyridin-3-amine | |
CAS RN |
96859-47-1 | |
Record name | 2,6-Dimethoxy-5-nitropyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70695841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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